Cas no 1270365-50-8 (4-amino-4-(4-chloro-3-fluorophenyl)butanoic acid)

• Product Name: 4-amino-4-(4-chloro-3-fluorophenyl)butanoic acid
• CAS No: 1270365-50-8
• MF: C₁₀H₁₁ClFNO₂
• MW: 231.651245355606
• CID: 6305805
• PubChem ID: 82619582
• Update Time: 2025-10-29

4-amino-4-(4-chloro-3-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(4-chloro-3-fluorophenyl)butanoic acid
• 1270365-50-8
• EN300-1966302

• Inchi： 1S/C10H11ClFNO2/c11-7-2-1-6(5-8(7)12)9(13)3-4-10(14)15/h1-2,5,9H,3-4,13H2,(H,14,15)
• InChI Key： RPLSZMUMTFTGNC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(CCC(=O)O)N

Computed Properties

• Exact Mass: 231.0462344g/mol
• Monoisotopic Mass: 231.0462344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-4-(4-chloro-3-fluorophenyl)butanoic acid

4-Amino-4-(4-Chloro-3-Fluorophenyl)Butanoic Acid: A Comprehensive Overview

4-Amino-4-(4-chloro-3-fluorophenyl)butanoic acid, also known by its CAS number 1270365-50-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a butanoic acid backbone with an amino group and a substituted phenyl ring, making it a versatile structure for various chemical modifications and biological studies.

The synthesis of 4-amino-4-(4-chloro-3-fluorophenyl)butanoic acid involves a series of carefully designed reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity, which is crucial for its use in preclinical studies and beyond.

One of the most promising aspects of this compound is its potential as a building block in medicinal chemistry. The presence of both an amino group and a substituted phenyl ring provides multiple sites for further functionalization, allowing researchers to explore its role in various biological pathways. For instance, studies have shown that derivatives of this compound exhibit activity against certain enzymes involved in metabolic disorders, making it a valuable lead compound for drug discovery.

In terms of biological activity, 4-amino-4-(4-chloro-3-fluorophenyl)butanoic acid has demonstrated selectivity towards specific receptors and kinases. Recent research has focused on understanding its mechanism of action at the molecular level, which could pave the way for its application in treating conditions such as inflammation and neurodegenerative diseases.

The structural flexibility of this compound also makes it an ideal candidate for exploring novel drug delivery systems. Researchers are investigating its ability to form stable complexes with other molecules, which could enhance bioavailability and reduce side effects when used as a therapeutic agent.

Moreover, the environmental impact of synthesizing and using 1270365-50-8 has been a topic of interest in green chemistry circles. Efforts are underway to develop more sustainable methods for its production, ensuring that its use aligns with global sustainability goals.

In conclusion, 4-amino-4-(4-chloro-3-fluorophenyl)butanoic acid, with its CAS number 1270365-50-8, represents a multifaceted compound with vast potential in both academic research and industrial applications. Its unique structure, coupled with recent advances in synthetic and medicinal chemistry, positions it as a key player in the development of innovative therapeutic solutions.